Cas no 1864200-24-7 (3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide)

• Product Name: 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide
• CAS No: 1864200-24-7
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 5746018
• PubChem ID: 130167023
• Update Time: 2025-06-28

3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24270012
• EN300-1452509
• 1864200-24-7
• 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 3-bromo-5-methoxy-N-methyl-

• Inchi： 1S/C8H10BrNO3S/c1-10-14(11,12)8-4-6(9)3-7(5-8)13-2/h3-5,10H,1-2H3
• InChI Key： KPKGHFFEENLYFR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(NC)(=O)=O)OC

Computed Properties

• Exact Mass: 278.95648g/mol
• Monoisotopic Mass: 278.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±52.0 °C(Predicted)
• pka: 10.70±0.50(Predicted)

Additional information on 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide (CAS: 1864200-24-7)

In recent years, the compound 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide (CAS: 1864200-24-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The unique structural features of this compound, including the bromo and methoxy substituents, contribute to its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide. One notable study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor cells. The researchers employed a combination of X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and the active site of CA IX. These findings provide a solid foundation for the rational design of next-generation anticancer agents targeting tumor hypoxia.

Another significant advancement involves the application of 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide in the synthesis of hybrid molecules with enhanced pharmacokinetic properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this sulfonamide with a known antimalarial scaffold, resulting in a dual-action compound with both antimalarial and anti-inflammatory activities. The hybrid molecule exhibited improved solubility and bioavailability compared to its parent compounds, highlighting the versatility of 1864200-24-7 as a building block in drug discovery.

In addition to its therapeutic potential, recent research has explored the use of 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide as a chemical probe for studying protein-protein interactions. A team at the University of Cambridge developed a fluorescently labeled derivative of the compound to visualize the dynamics of sulfonamide-binding proteins in live cells. This innovative approach, detailed in a 2024 Nature Chemical Biology publication, opens new avenues for understanding the role of sulfonamide-protein interactions in cellular signaling pathways.

The safety profile and toxicological aspects of 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide have also been investigated in recent preclinical studies. Data from in vitro and in vivo toxicity assessments suggest that the compound has a favorable safety window at therapeutic concentrations, with minimal off-target effects. However, researchers caution that further optimization may be required to address potential metabolic stability issues identified in hepatic microsome studies.

Looking ahead, the growing body of research on 3-Bromo-5-methoxy-N-methylbenzene-1-sulfonamide (CAS: 1864200-24-7) points to its multifaceted potential in drug discovery and chemical biology. Current efforts are focused on expanding its applications to other disease areas, improving its drug-like properties, and exploring combination therapies. As the understanding of its molecular targets and mechanisms deepens, this compound is poised to make significant contributions to the development of innovative therapeutic strategies in the coming years.